Ethyl 3-trifluoromethyl-5-vinylbenzoate
Description
Ethyl 3-trifluoromethyl-5-vinylbenzoate is a benzoate ester derivative featuring a trifluoromethyl (-CF₃) group at the 3-position and a vinyl (-CH=CH₂) substituent at the 5-position of the aromatic ring. This compound belongs to a class of fluorinated aromatic esters, which are widely utilized in pharmaceuticals, agrochemicals, and materials science due to their enhanced stability, lipophilicity, and bioactivity. The trifluoromethyl group is known to improve metabolic stability and binding affinity in drug design, while the vinyl group offers reactivity for further functionalization, such as polymerization or cross-coupling reactions .
Properties
CAS No. |
1018473-25-0 |
|---|---|
Molecular Formula |
C12H11F3O2 |
Molecular Weight |
244.21 g/mol |
IUPAC Name |
ethyl 3-ethenyl-5-(trifluoromethyl)benzoate |
InChI |
InChI=1S/C12H11F3O2/c1-3-8-5-9(11(16)17-4-2)7-10(6-8)12(13,14)15/h3,5-7H,1,4H2,2H3 |
InChI Key |
JBPPNUNAJPYGFL-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)C=C)C(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physicochemical Comparison
| Compound Name | CAS Number | Molecular Formula | Molar Mass (g/mol) | Key Substituents | Potential Applications |
|---|---|---|---|---|---|
| Ethyl 3-trifluoromethyl-5-vinylbenzoate | Not provided | C₁₁H₉F₃O₂ | 230.18 | -CF₃ (3), -CH=CH₂ (5) | Polymer chemistry, drug design |
| Ethyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate | 1805034-38-1 | C₁₀H₇ClF₄O₂ | 270.61 | -Cl (3), -F (2), -CF₃ (5) | Agrochemical intermediates |
| Ethyl 2-chloro-5-fluoro-3-(trifluoromethyl)benzoate | 1805457-70-8 | C₁₀H₇ClF₄O₂ | 270.61 | -Cl (2), -F (5), -CF₃ (3) | Pharmaceutical synthesis |
| Ethyl 3-hydroxy-5-methylbenzoate | 1126430-75-8 | C₁₀H₁₂O₃ | 180.20 | -OH (3), -CH₃ (5) | Cosmetics, stabilizers |
| Ethyl 3-amino-5-(trifluoromethyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylate | 1208079-33-7 | C₁₂H₁₄F₃NO₂S | 301.30 | -CF₃ (5), -NH₂ (3), thiophene ring | Antiviral/anticancer research |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
